Cas no 2172066-76-9 (methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate)

• Product Name: methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate
• CAS No: 2172066-76-9
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5922723
• PubChem ID: 165525394
• Update Time: 2025-05-26

methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate
• 2172066-76-9
• EN300-1631837

• Inchi： 1S/C11H20O3/c1-9(2)6-11(7-9,8(12)14-5)10(3,4)13/h13H,6-7H2,1-5H3
• InChI Key： AJOZRAAIKKWQHZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(C(=O)OC)CC(C)(C)C1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate

Introduction to Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172066-76-9)

Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate, identified by its CAS number 2172066-76-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring structure and hydroxyl substituent, has garnered attention for its potential applications in synthetic chemistry and drug development.

The chemical structure of Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate consists of a cyclobutane ring substituted with two methyl groups at the 3-position and a hydroxyl group attached to the 2-position of a propanal side chain. This configuration imparts unique steric and electronic properties to the molecule, making it a valuable candidate for further investigation in various chemical and biological contexts.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The cyclobutane ring system is particularly attractive due to its rigid structure, which can influence the conformation and reactivity of attached functional groups. Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate exemplifies this trend, as its structural features suggest potential utility in the design of bioactive molecules.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both a hydroxyl group and a carboxylate ester moiety provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the ester functionality can be hydrolyzed or transesterified to introduce different substituents.

Recent studies have explored the reactivity of similar cycloalkyl compounds in drug discovery pipelines. The rigid cyclobutane ring can mimic natural product scaffolds, providing a scaffold for designing molecules with enhanced binding affinity and selectivity. Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate could serve as a building block for such efforts, offering a platform for developing novel pharmacophores.

The pharmaceutical industry has shown particular interest in compounds that can modulate biological pathways through precise molecular interactions. The structural features of Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate, including its ability to engage in multiple types of intermolecular interactions, make it a promising candidate for further exploration. Its potential applications could span across various therapeutic areas, including oncology, immunology, and neurology.

In addition to its synthetic utility, Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate has interesting physicochemical properties that make it suitable for formulation development. The compound's solubility profile and stability under various conditions are critical factors that determine its feasibility for use in pharmaceutical formulations. Preliminary studies have suggested that it exhibits good solubility in common organic solvents, which could facilitate its incorporation into drug delivery systems.

The development of new methodologies for synthesizing complex organic molecules has been another area of focus in recent years. Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate provides an excellent opportunity to test and refine such methodologies. Its structural complexity makes it a challenging yet rewarding target for synthetic chemists seeking to push the boundaries of organic synthesis.

The intersection of chemistry and biology has led to innovative approaches in drug discovery and development. Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate, with its unique structural features, could play a pivotal role in these endeavors. By serving as a scaffold or intermediate, it may enable the creation of novel compounds with improved pharmacological profiles.

In conclusion, Methyl 1-(2-hydroxypropan-2-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172066-76-9) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its structural versatility and potential applications make it a valuable asset for both academic researchers and industrial chemists. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.